Cas no 182682-07-1 (1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]-)

• Product name: 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]-
• CAS No: 182682-07-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD14626820
• CID: 5220996
• PubChem ID: 5060020

1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]-
• 1-(2-(Piperazin-1-yl)ethyl)-1h-pyrrole-2,5-dione

• MDL： MFCD14626820
• Inchi： 1S/C10H15N3O2/c14-9-1-2-10(15)13(9)8-7-12-5-3-11-4-6-12/h1-2,11H,3-8H2
• InChI Key： ZPMIKPTTYNVZBU-UHFFFAOYSA-N
• SMILES： N1(CCN2CCNCC2)C(=O)C=CC1=O

Additional information on 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]-

Comprehensive Overview of 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]- (CAS No. 182682-07-1)

The compound 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]- (CAS No. 182682-07-1) is a chemically significant molecule that has garnered attention in pharmaceutical and biochemical research. Known for its unique structural features, this compound combines a pyrrole-2,5-dione core with a piperazinyl ethyl side chain, making it a versatile intermediate in organic synthesis and drug development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for specialized heterocyclic compounds like 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]- has surged due to their relevance in designing novel therapeutics. The compound’s piperazine moiety is a common pharmacophore found in many FDA-approved drugs, contributing to its widespread use in medicinal chemistry. Its CAS No. 182682-07-1 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. This specificity is critical for researchers and manufacturers who rely on accurate chemical data.

One of the trending topics in the scientific community is the exploration of pyrrole-based compounds for their antimicrobial and anti-inflammatory properties. 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]- fits into this narrative, as its structure suggests potential bioactivity. Questions frequently searched in academic databases include: "What are the synthetic routes for 1H-Pyrrole-2,5-dione derivatives?" and "How does the piperazine group enhance drug bioavailability?" These inquiries highlight the compound’s relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound’s pyrrole-2,5-dione scaffold offers opportunities for functionalization, enabling the creation of diverse analogs. This adaptability is particularly valuable in drug discovery, where slight modifications can significantly alter pharmacological profiles. The piperazinyl ethyl side chain further enhances solubility and binding affinity, making it a preferred choice for optimizing lead compounds. Such characteristics align with the growing interest in structure-activity relationship (SAR) studies, a hot topic in modern pharmacology.

In addition to its pharmaceutical applications, 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]- is also studied for its potential role in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, such as light-emitting diodes (LEDs) and sensors. This interdisciplinary appeal underscores the compound’s versatility, bridging gaps between chemistry, biology, and engineering.

For researchers seeking reliable sources of CAS No. 182682-07-1, quality control and purity are paramount. Reputable suppliers often provide detailed analytical data, including NMR and HPLC profiles, to ensure consistency. The compound’s stability under various conditions is another frequently searched topic, as it impacts storage and handling protocols. Addressing these concerns is essential for laboratories aiming to incorporate this molecule into their workflows.

In summary, 1H-Pyrrole-2,5-dione, 1-[2-(1-piperazinyl)ethyl]- (CAS No. 182682-07-1) is a multifaceted compound with broad applications in drug discovery, material science, and beyond. Its unique structural attributes and compatibility with diverse research goals make it a valuable asset for scientists. As the demand for innovative chemical entities grows, this compound is poised to remain a focal point in both academic and industrial settings.